Cas no 60972-21-6 (6-PROPYLAMINO-7-DEAZAPURINE)

• Product Name: 6-PROPYLAMINO-7-DEAZAPURINE
• CAS No: 60972-21-6
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 826336
• PubChem ID: 4066192
• Update Time: 2025-04-19

6-PROPYLAMINO-7-DEAZAPURINE Chemical and Physical Properties

Names and Identifiers

• 6-PROPYLAMINO-7-DEAZAPURINE
• 6-Propylamino-7-deaz
• 4-Propylamino-1H-pyrrolo[2,3-d]pyrimidine
• 4-Propylaminopyrrolo[2,3-d]pyrimidine
• 4-Propylamino-pyrrolo<2,3-d>pyrimidin
• propyl-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amine
• AKOS027802467
• AKOS006293902
• DTXSID40398958
• 60972-21-6
• N-propyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-propyl-3H-pyrrolo[2,3-d]pyrimidin-4-amine
• SCHEMBL16266363

• Inchi： 1S/C9H12N4/c1-2-4-10-8-7-3-5-11-9(7)13-6-12-8/h3,5-6H,2,4H2,1H3,(H2,10,11,12,13)
• InChI Key： LTDJBPNSUMCAHA-UHFFFAOYSA-N
• SMILES： N(C1=C2C=CNC2=NC=N1)CCC

Computed Properties

• Exact Mass: 176.10600
• Monoisotopic Mass: 176.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Melting Point: 161-165°C
• PSA: 53.60000
• LogP: 1.85280